Cas no 941238-56-8 (5-(4-chlorophenyl)-N-(2-methoxyphenyl)methyl-2-methylfuran-3-carboxamide)

• Product Name: 5-(4-chlorophenyl)-N-(2-methoxyphenyl)methyl-2-methylfuran-3-carboxamide
• CAS No: 941238-56-8
• MF: C₂₀H₁₈ClNO₃
• MW: 355.814824581146
• CID: 5442101
• Update Time: 2025-06-12

5-(4-chlorophenyl)-N-(2-methoxyphenyl)methyl-2-methylfuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(4-chlorophenyl)-N-(2-methoxybenzyl)-2-methylfuran-3-carboxamide
• 3-Furancarboxamide, 5-(4-chlorophenyl)-N-[(2-methoxyphenyl)methyl]-2-methyl-
• 5-(4-chlorophenyl)-N-(2-methoxyphenyl)methyl-2-methylfuran-3-carboxamide

• Inchi： 1S/C20H18ClNO3/c1-13-17(11-19(25-13)14-7-9-16(21)10-8-14)20(23)22-12-15-5-3-4-6-18(15)24-2/h3-11H,12H2,1-2H3,(H,22,23)
• InChI Key： HQLQZUXFNZMYQL-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(Cl)C=C2)=CC(C(NCC2=CC=CC=C2OC)=O)=C1C

Additional information on 5-(4-chlorophenyl)-N-(2-methoxyphenyl)methyl-2-methylfuran-3-carboxamide

Recent Advances in the Study of 5-(4-chlorophenyl)-N-(2-methoxyphenyl)methyl-2-methylfuran-3-carboxamide (CAS: 941238-56-8)

In recent years, the compound 5-(4-chlorophenyl)-N-(2-methoxyphenyl)methyl-2-methylfuran-3-carboxamide (CAS: 941238-56-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furan-3-carboxamide core and substituted phenyl rings, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in disease models.

A recent study published in the Journal of Medicinal Chemistry investigated the compound's role as a modulator of specific protein-protein interactions involved in inflammatory pathways. The research team employed a combination of molecular docking simulations and in vitro assays to demonstrate that 941238-56-8 binds with high affinity to the target protein, thereby inhibiting the downstream signaling cascade. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

Another significant advancement was reported in a preclinical study evaluating the compound's anticancer properties. Researchers observed that 5-(4-chlorophenyl)-N-(2-methoxyphenyl)methyl-2-methylfuran-3-carboxamide exhibited selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of specific oncogenic proteins. The study highlighted the compound's ability to induce apoptosis and inhibit cell proliferation, making it a candidate for further development in oncology.

In addition to its therapeutic potential, recent work has also focused on improving the compound's pharmacokinetic profile. A team of chemists and pharmacologists collaborated to synthesize derivatives of 941238-56-8 with enhanced solubility and bioavailability. These modifications have shown promise in early-stage animal models, with improved plasma concentrations and reduced off-target effects.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as metabolic stability, potential toxicity, and formulation optimization need to be addressed in future studies. Nevertheless, the growing body of research on 5-(4-chlorophenyl)-N-(2-methoxyphenyl)methyl-2-methylfuran-3-carboxamide underscores its potential as a valuable tool in drug discovery and development.

In conclusion, the latest research on 941238-56-8 highlights its multifaceted applications in chemical biology and medicine. Continued investigation into its mechanisms, optimization of its properties, and exploration of its therapeutic potential will be crucial for advancing this compound towards clinical use. The insights gained from these studies not only contribute to the understanding of this specific molecule but also provide a framework for developing similar compounds with improved efficacy and safety profiles.